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Compound of Interest

2-Chloro-6-(hydroxymethyl)-4-
Compound Name:
iodo-3-pyridinol

cat. No.: B1599627

An In-Depth Guide to the Proper Disposal of 2-Chloro-6-(hydroxymethyl)-4-iodo-3-pyridinol

Hazard Assessment and Chemical Profile

Understanding the intrinsic hazards of 2-Chloro-6-(hydroxymethyl)-4-iodo-3-pyridinol (CAS
No. 208519-37-3) is fundamental to its safe management.[1] While a specific, comprehensive
Safety Data Sheet (SDS) for this exact compound is not widely available, a reliable hazard
profile can be constructed by analyzing its structural components and data from analogous
compounds.

The molecule is a substituted pyridinol containing both chlorine and iodine atoms. Halogenated
organic compounds as a class are noted for their potential environmental persistence and
toxicity to aquatic life.[2][3] The combustion of such materials can also produce highly toxic
byproducts like hydrogen chloride, hydrogen iodide, and nitrogen oxides.[4]

Based on SDS data for structurally similar chemicals such as 2-chloropyridin-3-ol and other
chlorinated/iodinated pyridines, the primary hazards are categorized as:

o Acute Oral Toxicity: Likely harmful if swallowed.[5]
o Skin Corrosion/Irritation: Causes skin irritation.[4][6]

o Serious Eye Damage/Irritation: Causes serious eye irritation.[4][5][6]
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o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation upon
inhalation of dust or aerosols.[4][6][7]

These classifications necessitate that 2-Chloro-6-(hydroxymethyl)-4-iodo-3-pyridinol be
managed as a hazardous chemical waste stream, in accordance with federal and local
regulations.

Property Data Source

) 2-Chloro-6-(hydroxymethyl)-4- ] L
Chemical Name ) o Amerigo Scientific[1]
iodo-3-pyridinol

CAS Number 208519-37-3 Amerigo Scientific[1]
Molecular Formula CeHsCIINO2 Amerigo Scientific[1]
Molecular Weight 285.47 g/mol Amerigo Scientific[1]

Skin Irritant, Eye Irritant, ] S
Fisher Scientific,

Inferred Hazards Respiratory Irritant, Harmful if
MedchemExpress[5][6][8]

Swallowed

Regulatory Framework: Adherence to Safety
Standards

The disposal of any laboratory chemical is governed by strict regulations. In the United States,
the primary authorities are the Occupational Safety and Health Administration (OSHA) and the
Environmental Protection Agency (EPA).

e OSHA's Laboratory Standard (29 CFR 1910.1450): This standard mandates the
development of a written Chemical Hygiene Plan (CHP) for all laboratories.[9][10][11] Your
institution's CHP is the primary document you must follow; it will detail specific procedures
for waste management, personal protective equipment (PPE), and emergency response.[11]

o EPA's Resource Conservation and Recovery Act (RCRA): The EPA regulates hazardous
waste from its point of generation to its final disposal—a system known as "cradle-to-grave"
management.[12][13] Under RCRA, it is the generator's responsibility to correctly identify,
label, and manage hazardous waste.[13][14]
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Disposing of this compound down the drain is strictly prohibited.[15][16] lodinated compounds
can be particularly damaging to aquatic ecosystems, and halogenated solvents can interfere
with the biological processes in wastewater treatment facilities.[2][15]

Step-by-Step Disposal Protocol

This protocol ensures a self-validating system of safety and compliance. Each step is designed
to minimize exposure and prevent environmental contamination.

Part A: Personal Protective Equipment (PPE)

Before handling the chemical in any form (pure solid, solution, or waste), ensure you are
wearing the appropriate PPE. This serves as your first and most critical line of defense.[17]

Equipment Specification Rationale

) Protects against splashes and
_ ANSI Z87.1-compliant safety _ _
Eye Protection o ) airborne dust, preventing
goggles with side shields. ] o
serious eye irritation.[6]

Nitrile gloves (check .
Prevents skin contact and

Hand Protection manufacturer's breakthrough o
irritation.[18]

time).

Protects skin and personal
] A fully fastened laboratory ) o
Body Protection clothing from contamination.

coat.
[17]

) ) Minimizes the risk of inhaling
Use only in a well-ventilated
) ) - dust or aerosols that can
Respiratory Protection area, such as a certified )
_ cause respiratory tract
chemical fume hood.[6] o
irritation.[5]

Part B: Waste Collection and Segregation

Proper segregation is crucial to prevent dangerous chemical reactions and to ensure the waste
can be safely treated by a licensed disposal facility.

o Designate a Waste Container:
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o Use a dedicated, chemically compatible container, clearly labeled for "Halogenated
Organic Waste." A high-density polyethylene (HDPE) or glass bottle with a secure screw
cap is appropriate.

o The container must be in good condition, free of cracks or leaks.

e Segregate the Waste:

o Solid Waste: Collect pure 2-Chloro-6-(hydroxymethyl)-4-iodo-3-pyridinol, contaminated
spatulas, weigh boats, and contaminated consumables (e.g., gloves, wipes) in a
designated, sealed, and clearly labeled solid waste container.

o Liquid Waste: Collect all solutions containing this compound. Crucially, do not mix this
waste stream with non-halogenated organic solvents (e.g., acetone, ethanol, hexanes) or
strong acids/bases. Mixing can complicate the final disposal process and may be
prohibited by your institution's waste management provider.

o Label the Waste Container:

o All hazardous waste containers must be properly labeled at all times.[10] The label must
include:

The words "Hazardous Waste."

The full chemical name: "Waste 2-Chloro-6-(hydroxymethyl)-4-iodo-3-pyridinol."

List all constituents by percentage, including solvents.

The associated hazards (e.g., "Irritant,” "Toxic").

The date of accumulation start.

Your name and laboratory information.
o Container Management:

o Keep the waste container tightly closed when not actively adding waste.[19]
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o Store the container in a designated satellite accumulation area (SAA) within your lab, such
as a secondary containment bin inside a ventilated cabinet.[19]

o Do not overfill the container; leave at least 10% of headspace to allow for expansion.

Part C: Arranging for Disposal

o Follow Institutional Procedures: Consult your organization's Environmental Health & Safety
(EHS) office for their specific procedures on waste pickup.

» Documentation: Complete any required waste manifests or pickup request forms accurately.
This documentation is a legal requirement to track the waste from your lab to the final

disposal facility.[14]

o Transfer: Hand over the sealed, properly labeled container to authorized EHS personnel for
transport to a licensed Treatment, Storage, and Disposal Facility (TSDF).

Emergency Preparedness: Spill Management
Accidents can happen, and a clear, rehearsed response plan is essential.[17]

o Evacuate and Alert: Immediately alert personnel in the vicinity. If the spill is large or in a
poorly ventilated area, evacuate the lab and contact your institution's emergency line.

« |solate the Area: Prevent access to the spill area.

o Consult the SDS: If available, refer to the SDS for specific spill cleanup information. For

analogous compounds, the advice is consistent.[6]
o Cleanup (for minor spills):
o Ensure you are wearing the full PPE described in Part A.

o For a solid spill, gently sweep or scoop the material into the designated solid halogenated
waste container. Avoid creating dust.

o For a liquid spill, absorb the solution with a chemical absorbent material (e.g., vermiculite
or a commercial spill pad).
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o Place all contaminated cleanup materials into the hazardous waste container.

o Decontaminate: Wipe the spill area with an appropriate solvent (e.g., soapy water, followed
by a solvent rinse if appropriate), and dispose of the cleaning materials as hazardous waste.

o Report: Report the incident to your supervisor and EHS office, as required by your
institution's policy.

Disposal Decision Workflow

The following diagram illustrates the critical decision-making process for segregating and
managing waste containing 2-Chloro-6-(hydroxymethyl)-4-iodo-3-pyridinol.
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Waste Disposal Workflow: 2-Chloro-6-(hydroxymethyl)-4-iodo-3-pyridinol
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Caption: Waste segregation and management workflow for halogenated compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1599627#2-chloro-6-hydroxymethyl-4-iodo-3-
pyridinol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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